Cas no 52916-16-2 (2,2-dimethyloxane-4-carboxylic acid)

• Product Name: 2,2-dimethyloxane-4-carboxylic acid
• CAS No: 52916-16-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD00778596
• CID: 56328
• PubChem ID: 3337663
• Update Time: 2025-05-25

2,2-dimethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyltetrahydro-2H-pyran-4-carboxylic acid
• 2,2-dimethyloxane-4-carboxylic acid
• 2,2-DIMETHYL-4-OXO-4-PHENYLBUTYRIC ACID
• 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid(SALTDATA: FREE)
• 2,2-dimethyl-tetrahydro-2H-pyrane-4-carboxylic acid
• 2,2-dimethyl-tetrahydro-pyran-4-carboxylic acid
• Tetrahydro-2,2-dimethyl-2H-pyran-4-carboxylic acid
• A829305
• DS-10701
• DTXSID20391588
• MFCD00778596
• GRROPKFZKZZTQE-UHFFFAOYSA-N
• 2H-Pyran-4-carboxylic acid, tetrahydro-2,2-dimethyl-
• Z1192344101
• SCHEMBL322744
• CS-0309256
• EN300-171235
• BB 0261223
• 52916-16-2
• 2,2-Dimethyltetrahydro-2H-pyran-4-carboxylicacid
• AKOS005266529
• 2,2-dimethyltetrahydropyran-4-carboxylic acid
• STK801656
• BBL010563
• ALBB-029069

• MDL： MFCD00778596
• Inchi： 1S/C8H14O3/c1-8(2)5-6(7(9)10)3-4-11-8/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： GRROPKFZKZZTQE-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 261.8°C at 760 mmHg
• Flash Point: 102.9±18.9 °C
• Refractive Index: 1.453
• PSA: 46.53000
• LogP: 1.27620
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,2-dimethyloxane-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2,2-dimethyloxane-4-carboxylic acid

Chemical Profile of 2,2-Dimethyloxane-4-Carboxylic Acid (CAS No. 52916-16-2)

2,2-Dimethyloxane-4-carboxylic acid, also known by its CAS registry number CAS No. 52916-16-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of oxane (tetrahydropyran), with two methyl groups attached to the second carbon and a carboxylic acid group at the fourth position. Its structure is characterized by a six-membered ring with oxygen as one of the ring atoms, making it a cyclic ether derivative.

The compound's molecular formula is C8H14O3, and its molecular weight is approximately 158.19 g/mol. The presence of the carboxylic acid group imparts acidic properties to the molecule, while the methyl substituents contribute to its hydrophobicity and stability. Recent studies have highlighted the potential of 2,2-dimethyloxane-4-carboxylic acid in various applications, including polymer synthesis and drug delivery systems.

One of the most promising areas of research involving this compound is its role in the development of biodegradable polymers. Scientists have explored its ability to form polyesters through polycondensation reactions with diols or diamines. These polymers exhibit excellent mechanical properties and biocompatibility, making them suitable for biomedical applications such as tissue engineering scaffolds and controlled drug release systems.

In addition to polymer applications, cas no 52916-16-2 has been investigated for its potential in organic synthesis as a versatile building block. Its unique structure allows for various functional group transformations, enabling the creation of complex molecules with tailored properties. For instance, researchers have utilized it as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant activities.

The synthesis of 2,2-dimethyloxane-4-carboxylic acid typically involves multi-step processes that include oxidation, esterification, and cyclization reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of physical properties, this compound is generally stable under normal conditions but may degrade under harsh acidic or basic environments. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions.

The environmental impact of cas no 52916-16-2 has also been a topic of interest among researchers. Studies suggest that it undergoes biodegradation under aerobic conditions, which aligns with growing demands for sustainable and eco-friendly chemical compounds.

In conclusion, cas no 52916-16-2, or cas no 5807378, represents a valuable compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, solidifying its position as an important player in modern chemistry.